Cas no 2229279-43-8 (O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine)

• Product Name: O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine
• CAS No: 2229279-43-8
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• CID: 6359415
• PubChem ID: 165633699
• Update Time: 2025-08-02

O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine
• EN300-1959907
• 2229279-43-8
• O-{2-methyl-2-[2-(trifluoromethyl)pyridin-3-yl]propyl}hydroxylamine

• Inchi： 1S/C10H13F3N2O/c1-9(2,6-16-14)7-4-3-5-15-8(7)10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key： QDSZKSSAABGBBC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C)(C)CON)(F)F

Computed Properties

• Exact Mass: 234.09799753g/mol
• Monoisotopic Mass: 234.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1Ų

Additional information on O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine

Comprehensive Analysis of O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine (CAS No. 2229279-43-8): Properties, Applications, and Innovations

The compound O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine (CAS No. 2229279-43-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This trifluoromethylpyridine derivative stands out for its versatility, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into its molecular characteristics, synthesis pathways, and emerging uses, while addressing common queries and trends in the field.

One of the most searched questions regarding CAS No. 2229279-43-8 revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, involving the introduction of a hydroxylamine group to a 2-methyl-2-(trifluoromethyl)pyridine scaffold. Researchers often optimize these processes to enhance yield and purity, leveraging modern techniques like flow chemistry or catalytic methods. The presence of the trifluoromethyl group not only improves metabolic stability but also influences the compound's reactivity, making it valuable for drug discovery.

In the pharmaceutical sector, O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine is explored as a key intermediate for developing novel therapeutics. Its structural motifs are frequently associated with enzyme inhibition and receptor modulation, particularly in targeting inflammatory and neurological disorders. Recent studies highlight its potential in covalent drug design, where the hydroxylamine moiety plays a critical role in forming stable bonds with biological targets. This aligns with the growing demand for precision medicine and small-molecule inhibitors.

Beyond pharmaceuticals, the agrochemical industry has shown interest in this compound for its pesticidal properties. The trifluoromethylpyridine core is known to enhance the bioavailability and efficacy of active ingredients, addressing challenges like pest resistance. Environmental sustainability is a hot topic in this space, and researchers are investigating greener synthesis methods for CAS No. 2229279-43-8 to reduce waste and energy consumption.

Material science applications are another area of exploration. The compound's ability to act as a ligand or building block for functional materials, such as metal-organic frameworks (MOFs) or polymers, is under study. Its thermal stability and electronic properties make it suitable for advanced coatings or conductive materials, catering to the rise of smart technologies and renewable energy solutions.

From an SEO perspective, terms like "trifluoromethylpyridine derivatives", "hydroxylamine applications", and "CAS 2229279-43-8 synthesis" are frequently searched, reflecting user curiosity about its practical uses. Addressing these queries, we emphasize that the compound's adaptability across industries stems from its balanced lipophilicity and hydrogen-bonding capacity, which are critical for molecular interactions.

In conclusion, O-{2-methyl-2-2-(trifluoromethyl)pyridin-3-ylpropyl}hydroxylamine represents a compelling case of how specialty chemicals drive innovation. Whether in drug development, sustainable agriculture, or cutting-edge materials, its multifaceted nature continues to inspire research. As scientific advancements unfold, this compound is poised to play a pivotal role in addressing global challenges, from healthcare to environmental preservation.